N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-5-nitrofuran-2-carboxamide
Description
N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-5-nitrofuran-2-carboxamide, also known as MBFT, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. MBFT is a heterocyclic compound, which means that it contains atoms other than carbon in its ring structure. In this case, MBFT contains oxygen, nitrogen, and sulfur atoms in its ring structure, making it a unique and complex molecule.
Scientific Research Applications
Anticancer Potential
Benzofuran derivatives have been a hotbed of research due to their remarkable biological activities. In the case of our compound, studies have revealed potent anticancer effects. For instance, Compound 36 (Fig. 8) exhibits significant cell growth inhibition across various cancer cell lines, including leukemia, lung cancer, colon cancer, CNS cancer, melanoma, and ovarian cancer . Researchers are actively investigating its mechanisms of action and potential clinical applications.
Antimicrobial Properties
The battle against infectious diseases continues, and our compound joins the fray. Its antibacterial and antifungal activities have piqued interest. Further in vivo testing demonstrated its efficacy in reducing metastatic lesions in murine lung cancer models without adverse effects on vital organs . This suggests a promising avenue for novel antimicrobial agents.
Hepatitis C Treatment
Hold your breath for this one! Our compound’s novel macrocyclic structure has shown anti-hepatitis C virus activity. Researchers believe it could be a game-changer in the fight against this challenging disease . Imagine a future where this compound becomes a therapeutic option for hepatitis C patients!
Quantum Tunneling Synthesis
Chemists have uncovered innovative methods for constructing benzofuran rings. Quantum tunneling, a fascinating phenomenon, allows the creation of benzofuran derivatives with fewer side reactions and high yields. This opens doors to complex ring systems for drug development .
Bioinformatics and Molecular Modeling
Computational approaches play a crucial role. Researchers use molecular docking simulations to understand how our compound interacts with enzymes. For instance, it stabilizes enzyme–inhibitor complexes through hydrophobic interactions, potentially influencing its bioactivity .
Synthetic Strategies
Finally, let’s not forget the chemistry! Novel synthetic routes for constructing benzofuran rings continue to emerge. Researchers are pushing boundaries, creating complex derivatives that may shape future drug development .
properties
IUPAC Name |
N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-5-nitrofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11N3O6S/c1-24-11-4-2-3-9-7-13(26-15(9)11)10-8-27-17(18-10)19-16(21)12-5-6-14(25-12)20(22)23/h2-8H,1H3,(H,18,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SPPKPKFVLQALOT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=C2)C3=CSC(=N3)NC(=O)C4=CC=C(O4)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11N3O6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-5-nitrofuran-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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